Cas no 57364-74-6 (Cotyledoside)

• Product Name: Cotyledoside
• CAS No: 57364-74-6
• MF: C₃₁H₄₂O₁₀
• MW: 574.659190654755
• CID: 372092
• PubChem ID: 162820
• Update Time: 2024-02-29

Cotyledoside Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,7,8-epoxy-14-hydroxy-2,3-[[(2S,3R,4S,5R,6S)-tetrahydro-3,5-dihydroxy-4-methoxy-6-methyl-2H-pyran-4,2-diyl]bis(oxy)]-,(2a,3b,5a,7b)- (9CI)
• cotyledoside
• 57364-74-6
• DTXSID20972871
• Bufa-20,22-dienolide, 7,8-epoxy-14-hydroxy-2,3-((tetrahydro-3,5-dihydroxy-4-methoxy-6-methyl-2H-pyran-4,2-diyl)bis(oxy))-, (2alpha(2S,3R,4S,5R,6S),3beta,5alpha,7beta)-
• 5-(3a,11,17-Trihydroxy-12-methoxy-10,14a,16a-trimethyloctadecahydro-8H,10H-8,12-methanocyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-d][1,3,6]trioxonin-1-yl)-2H-pyran-2-one
• 5-(13,25,26-trihydroxy-1-methoxy-5,9,24-trimethyl-2,15,21,23-tetraoxaheptacyclo[20.3.1.03,20.05,18.06,14.09,13.014,16]hexacosan-10-yl)pyran-2-one
• Cotyledoside

• Inchi： 1S/C31H42O10/c1-15-24(33)31(36-4)25(34)26(38-15)39-19-11-17-12-22-30(41-22)21(27(17,2)13-20(19)40-31)8-9-28(3)18(7-10-29(28,30)35)16-5-6-23(32)37-14-16/h5-6,14-15,17-22,24-26,33-35H,7-13H2,1-4H3
• InChI Key： QHKQFMBHXNVPCG-UHFFFAOYSA-N
• SMILES： O1C2CC3CC4C(CC3(C)C3CCC5(C)C(C6=COC(C=C6)=O)CCC5(C132)O)OC1(C(C(C)OC(C1O)O4)O)OC

Computed Properties

• Exact Mass: 574.278
• Monoisotopic Mass: 574.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 1

Experimental Properties

• Density: 1.42
• Boiling Point: 769.9°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives